Cas no 440678-63-7 ((2S,4S)-1-tert-Butyl 2-ethyl 4-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: (2S,4S)-1-tert-Butyl 2-ethyl 4-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 440678-63-7
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 2850250
• PubChem ID: 12709313
• Update Time: 2025-04-21

(2S,4S)-1-tert-Butyl 2-ethyl 4-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-cis-4-hydroxy-L-proline ethyl ester
• 440678-63-7
• (2S,4S)-4-Hydroxy-pyrrolidine-1,2-dicarboxylic Acid 1-tert-butyl Ester 2-ethyl Ester
• (2S,4S)-1-tert-Butyl 2-ethyl 4-hydroxypyrrolidine-1,2-dicarboxylate
• MNMDZSAWTQOEHX-IUCAKERBSA-N
• SCHEMBL116396

• Inchi： 1S/C12H21NO5/c1-5-17-10(15)9-6-8(14)7-13(9)11(16)18-12(2,3)4/h8-9,14H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： MNMDZSAWTQOEHX-IUCAKERBSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 259.14197277Da
• Monoisotopic Mass: 259.14197277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų